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Compound of Interest

Compound Name: Bromoacetaldehyde diethyl acetal

Cat. No.: B141678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bromoacetaldehyde diethyl acetal, with the CAS Number 2032-35-1, is a pivotal organic

intermediate with significant applications in the pharmaceutical and fine chemical industries.[1]

This colorless to light yellow liquid serves as a stable and versatile building block, primarily

recognized for its role in the synthesis of various active pharmaceutical ingredients (APIs),

including antibiotics and medications for endocrine and allergic conditions.[2] Its utility stems

from the masked aldehyde functionality, which allows for controlled and selective reactions,

minimizing the formation of unwanted byproducts.[2] This guide provides an in-depth overview

of its chemical and physical properties, detailed synthesis protocols, and key applications in

drug development.

Chemical Structure and Identification
Bromoacetaldehyde diethyl acetal, also known as 2-bromo-1,1-diethoxyethane, possesses a

straightforward aliphatic structure.[3] The molecule features a central carbon atom bonded to a

bromine atom, a hydrogen atom, and a diethoxy acetal group. This acetal group protects the

aldehyde functionality, rendering the molecule less reactive and more stable for specific

synthetic transformations.

Chemical Structure:
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Identifiers:

Identifier Value

CAS Number 2032-35-1

Molecular Formula C6H13BrO2

Molecular Weight 197.07 g/mol

Synonyms 2-Bromo-1,1-diethoxyethane, Bromoacetal[4]

InChI
1S/C6H13BrO2/c1-3-8-6(5-7)9-4-2/h6H,3-

5H2,1-2H3

SMILES CCOC(CBr)OCC

Physicochemical Properties
A clear understanding of the physicochemical properties of bromoacetaldehyde diethyl
acetal is essential for its handling, storage, and application in synthetic chemistry.

Property Value

Appearance Colorless to light yellow liquid[5][6]

Boiling Point 66-67 °C at 18 mmHg

Density 1.31 g/mL at 25 °C

Refractive Index n20/D 1.439

Flash Point 65 °C (149 °F) - closed cup

Solubility
Immiscible with water. Soluble in ethanol and

ether.[2][7]

Stability

Moisture sensitive. May darken in storage. The

pure acetal can be unstable and color over time.

[2][6]

Storage 2-8°C in a cool, dry, and well-ventilated area.
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Synthesis Methodologies
Several synthetic routes for the preparation of bromoacetaldehyde diethyl acetal have been

reported. Below are detailed protocols for two common methods.

Synthesis via Catalytic Bromination and Acetalization
This method involves the bromination of paraldehyde followed by an acetalization reaction.[1]

Experimental Protocol:

Catalytic Bromination:

In a reaction kettle, dissolve 132 kg of paraldehyde, 1.4 kg of cuprous bromide (as a

copper catalyst), and 0.4 L of concentrated sulfuric acid in 800 L of absolute ethanol with

stirring.[1]

Cool the mixture to -5°C using an ice-salt bath.[1]

Slowly add 460 kg of elemental bromine dropwise to the reaction kettle over 3 hours,

ensuring the reaction temperature is maintained below 0°C.[1]

After the addition is complete, allow the reaction to proceed for 1 hour at a temperature

between -5°C and 0°C to yield an ethanol solution of bromoacetaldehyde.[1]

Acetalization:

To the ethanol solution of bromoacetaldehyde from the previous step, add 120 kg of an

inorganic dehydrant such as anhydrous magnesium sulfate.[1]

Heat the mixture to 40°C and maintain this temperature for 5 hours.[1]

After the reaction period, add 250 L of ice water and stir for 15 minutes at room

temperature.[1]

Neutralize the reaction solution by adding sodium carbonate.[1]

Allow the mixture to stand and separate into layers. Collect the organic layer.[1]
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Extract the aqueous layer twice with dichloroethane.[1]

Combine all organic phases and recover the solvent via reduced pressure distillation.[1]

Further purify the product by reduced pressure distillation, collecting the fraction at 65-

68°C to obtain high-purity bromoacetaldehyde diethyl acetal.[1]

Synthesis from 1,2-Dibromoethyl Ethyl Ether
This method utilizes 1,2-dibromoethyl ethyl ether and potassium hydroxide in ethanol.[8]

Experimental Protocol:

Prepare a solution of 101 g of potassium hydroxide in 500 ml of absolute ethanol.[8]

Dissolve 231.9 g of 1,2-dibromoethyl ethyl ether in 200 ml of absolute ethanol.[8]

With stirring, add the 1,2-dibromoethyl ethyl ether solution dropwise to the potassium

hydroxide solution at 0°C.[8]

After the addition, boil the mixture in a water bath for 5 minutes.[8]

Pour the reaction mixture onto ice. The bromoacetaldehyde diethyl acetal will separate as

a distinct layer.[8]

Separate the organic layer and extract the aqueous layer with ether.[8]

Combine the initial organic layer with the ether extracts and dry over anhydrous potassium

carbonate.[8]

Remove the ether and ethanol by distillation.[8]

Purify the crude product by vacuum fractionation to yield bromoacetaldehyde diethyl
acetal (boiling point 63°C/14 mm). The reported yield for this method is 83%.[8]

Applications in Drug Development
Bromoacetaldehyde diethyl acetal is a cornerstone intermediate in the synthesis of a variety

of pharmaceuticals. Its protected aldehyde group allows for nucleophilic substitution at the
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bromine-bearing carbon without interference from the aldehyde.

Key Therapeutic Areas:

Antibiotics: It is a crucial precursor in the synthesis of broad-spectrum antibiotics, including

dirithromycin and various cephalosporins.[2][7]

Endocrine Disorders: The compound is utilized in the production of medications for thyroid

conditions, such as methimazole, which is used to treat hyperthyroidism.[2]

Allergic Conditions: Bromoacetaldehyde diethyl acetal is an intermediate in the synthesis

of antihistamines like chlorpheniramine.[6]

Other Applications: It also serves as a building block for anticancer drugs, pesticides, and

liquid crystal materials.[1]

Signaling Pathways and Experimental Workflows
The primary role of bromoacetaldehyde diethyl acetal is as a synthetic intermediate. The

following diagrams illustrate its position in a generalized synthetic workflow and a conceptual

pathway for its application.
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Figure 1: Generalized Synthetic Workflow
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Caption: Generalized workflow for the synthesis and use of the target compound.
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Figure 2: Conceptual Application in API Synthesis
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Caption: Conceptual pathway for API synthesis using the target compound.

Safety and Handling
Bromoacetaldehyde diethyl acetal is classified as a hazardous substance and requires

careful handling.

Hazard Classifications: Acute Toxicity (Inhalation and Oral), Skin Irritant, Eye Irritant.
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Signal Word: Danger

Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and a suitable

respirator are recommended.

Storage Class: 6.1A - Combustible, acutely toxic hazardous materials.

Conclusion
Bromoacetaldehyde diethyl acetal is an indispensable reagent in modern organic synthesis,

particularly within the pharmaceutical industry. Its stable, protected aldehyde form allows for

precise chemical manipulations, leading to the efficient production of complex and vital drug

molecules. A thorough understanding of its properties, synthesis, and handling is crucial for its

safe and effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141678#bromoacetaldehyde-diethyl-acetal-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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